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Compound of Interest

Compound Name: 2-Hydroxyplatyphyllide

Cat. No.: B15595078 Get Quote

2-Hydroxyplatyphyllide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyplatyphyllide is a natural product isolated from the roots of Ligularia songarica, a

plant belonging to the Asteraceae family. While the compound has been identified and

cataloged, publicly available data on its specific physical, chemical, and biological properties

remains limited. This technical guide synthesizes the currently available information and

highlights areas where further research is needed to fully characterize this compound for

potential applications in drug discovery and development.

Chemical and Physical Properties
Detailed experimental data regarding the physicochemical properties of 2-
Hydroxyplatyphyllide are not extensively reported in publicly accessible literature. The

following table summarizes the fundamental information that has been identified.

Table 1: Physical and Chemical Properties of 2-Hydroxyplatyphyllide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15595078?utm_src=pdf-interest
https://www.benchchem.com/product/b15595078?utm_src=pdf-body
https://www.benchchem.com/product/b15595078?utm_src=pdf-body
https://www.benchchem.com/product/b15595078?utm_src=pdf-body
https://www.benchchem.com/product/b15595078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

CAS Number 72145-19-8

Molecular Formula C₁₄H₁₄O₃

Molecular Weight 230.26 g/mol

Appearance Powder

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Spectroscopic Data
Comprehensive spectroscopic data is essential for the unequivocal identification and structural

elucidation of a chemical compound. While it is known that techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry

(MS) are used for the characterization of 2-Hydroxyplatyphyllide, specific spectral data is not

readily available in the public domain.

Table 2: Spectroscopic Data for 2-Hydroxyplatyphyllide

Spectroscopic Technique Data

¹H NMR
Specific chemical shifts and coupling constants

not reported.

¹³C NMR Specific chemical shifts not reported.

Infrared (IR) Specific absorption bands (cm⁻¹) not reported.

Mass Spectrometry (MS)
Specific fragmentation patterns and m/z values

not reported.

Experimental Protocols
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Detailed experimental protocols for the isolation, purification, and characterization of 2-
Hydroxyplatyphyllide from Ligularia songarica are not described in the available literature. A

general workflow for the isolation of natural products from plant material is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15595078?utm_src=pdf-body
https://www.benchchem.com/product/b15595078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Natural Product Isolation

Plant Material (Ligularia songarica roots)

Extraction (e.g., with organic solvents)

Filtration and Concentration

Crude Extract

Chromatographic Separation (e.g., Column Chromatography, HPLC)

Collection of Fractions

Analysis of Fractions (e.g., TLC, LC-MS)

Isolation of Pure 2-Hydroxyplatyphyllide

Structural Elucidation (NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of natural products.
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Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activities or the signaling pathways associated with 2-Hydroxyplatyphyllide. The genus

Ligularia is known to produce a variety of sesquiterpenoids and other secondary metabolites

with a range of biological activities, including anti-inflammatory, cytotoxic, and antimicrobial

effects. However, the specific bioactivity profile of 2-Hydroxyplatyphyllide has not been

reported.

Hypothetical Signaling Pathway Investigation

2-Hydroxyplatyphyllide

Cell-Based Assays (e.g., cytotoxicity, proliferation)

Target Identification

Signaling Pathway Analysis (e.g., Western Blot, Kinase Assays)

In Vivo Models

Click to download full resolution via product page

Caption: A logical workflow for investigating the biological activity of a novel compound.
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Conclusion and Future Directions
2-Hydroxyplatyphyllide is a natural product that has been isolated but remains largely

uncharacterized in the public scientific literature. To unlock its potential for drug discovery and

other applications, further research is imperative. Key areas for future investigation include:

Comprehensive Physicochemical Characterization: Determination of melting point, boiling

point, solubility in various solvents, and other physical constants.

Detailed Spectroscopic Analysis: Publication of complete ¹H NMR, ¹³C NMR, IR, and high-

resolution MS data to serve as a reference for future studies.

Development and Publication of a Standardized Isolation Protocol: A detailed and

reproducible method for obtaining 2-Hydroxyplatyphyllide from Ligularia songarica would

facilitate further research.

Screening for Biological Activities: A broad-based screening approach to identify any

cytotoxic, anti-inflammatory, antimicrobial, or other relevant biological activities.

Mechanism of Action Studies: If biological activity is identified, subsequent studies to

elucidate the molecular targets and signaling pathways involved will be crucial.

The information presented in this guide is based on the limited data currently available. It is

intended to serve as a foundational document for researchers and professionals interested in

2-Hydroxyplatyphyllide and to encourage further investigation into this potentially valuable

natural product.

To cite this document: BenchChem. [Physical and chemical properties of 2-
Hydroxyplatyphyllide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595078#physical-and-chemical-properties-of-2-
hydroxyplatyphyllide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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